lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
Overview
Description
Lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate is a chemical compound with a unique structure that includes a pyrazine ring
Preparation Methods
The synthesis of lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate typically involves the reaction of 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid with lithium hydroxide. The reaction is carried out under controlled conditions to ensure the formation of the desired lithium salt. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.
Chemical Reactions Analysis
Lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can participate in substitution reactions where one of its functional groups is replaced by another group. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of more complex molecules.
Biology: It may be studied for its potential biological activity and interactions with biological molecules.
Medicine: Research may explore its potential therapeutic effects or use as a drug precursor.
Industry: It can be used in the development of new materials or as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways depend on the specific application and context of its use.
Comparison with Similar Compounds
Lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate can be compared with other similar compounds, such as:
Lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide: Similar structure but with an amide group instead of a carboxylate group.
Lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid: The parent acid form of the compound
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate involves the reaction of 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid with lithium hydroxide.", "Starting Materials": [ "4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid", "Lithium hydroxide" ], "Reaction": [ "Dissolve 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid in a suitable solvent such as ethanol or methanol.", "Add lithium hydroxide to the solution and stir for several hours at room temperature.", "Filter the resulting precipitate and wash with cold water.", "Dry the product under vacuum to obtain lithium 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate." ] } | |
CAS No. |
2731007-64-8 |
Molecular Formula |
C6H5LiN2O3 |
Molecular Weight |
160.1 |
Purity |
95 |
Origin of Product |
United States |
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